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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, isolation, and

biological activity of Nostopeptin B, a potent serine protease inhibitor isolated from the

cyanobacterium Nostoc minutum. The information presented herein is intended to support

research and development efforts in the fields of natural product chemistry, enzymology, and

drug discovery.

Chemical Structure of Nostopeptin B
Nostopeptin B is a cyclic depsipeptide with the molecular formula C46H70N8O12.[1] Its

structure is characterized by a macrocyclic ring composed of a mix of standard and modified

amino acid residues, along with a short side chain. The core structure was elucidated through a

combination of high-resolution fast atom bombardment mass spectrometry (HRFABMS) and

extensive two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy.[1]

The constituent amino acids of Nostopeptin B are L-Leucine (Leu), L-Glutamine (Gln), two L-

Isoleucine (Ile) residues, and three modified amino acids: 3-amino-6-hydroxy-2-piperidone
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(Ahp), N-methyl-L-tyrosine (N-MeTyr), and 3-hydroxy-4-methylproline (Hmp).[1] An acetyl

moiety is also present, distinguishing it from its analogue, Nostopeptin A.[1] The

stereochemistry of the standard amino acid residues was determined to be of the L-

configuration through chiral gas chromatography and Marfey's method.

Below is a two-dimensional representation of the chemical structure of Nostopeptin B:
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The key structural features of Nostopeptin B are highlighted in the diagram below, illustrating

the cyclic depsipeptide core and the constituent amino acid residues.

Cyclic Depsipeptide Core

Side Chain

3-Hydroxy-4-methylproline

L-Leucine

3-Amino-6-hydroxy-2-piperidone

L-Isoleucine (I)

N-Methyl-L-tyrosine

L-Isoleucine (II)

Acetyl Group L-Glutamine Linkage
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Click to download full resolution via product page

Key structural components of Nostopeptin B.

Biological Activity and Quantitative Data
Nostopeptin B is a potent inhibitor of the serine proteases elastase and chymotrypsin.[1] It

exhibits no inhibitory activity against papain, trypsin, thrombin, or plasmin at concentrations up

to 100 µg/mL.[2] The inhibitory activity is attributed to the presence of the 3-amino-6-hydroxy-2-

piperidone (Ahp) residue, a common feature in this class of cyanobacterial protease inhibitors.

[2]

The following table summarizes the quantitative data for the inhibitory activity of Nostopeptin
B.

Enzyme IC50 Value (µg/mL) IC50 Value (µM) Source

Elastase 11.0 ~11.86 Okino et al., 1997[2]

Elastase - 1.2
Ploutno & Carmeli,

2002

Chymotrypsin 1.6 ~1.73 Okino et al., 1997[2]

Molecular Weight of Nostopeptin B ≈ 927.1 g/mol

The proposed mechanism of action involves the interaction of the Ahp residue with the active

site of the serine protease, leading to the inhibition of its catalytic activity. A generalized

schematic of this inhibition is presented below.
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Nostopeptin B (with Ahp residue)

Inhibited Enzyme-Inhibitor Complex

Serine Protease (e.g., Elastase)

Active Site (Serine)
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Extraction

Separation

Freeze-dried Nostoc minutum cells

Extraction with Methanol (MeOH)

Partitioning between Diethyl Ether (Et2O) and Water (H2O)

Aqueous Fraction

Aqueous Layer

Partitioning between Butanol (BuOH) and H2O

BuOH-soluble Fraction

ODS Flash Chromatography

Reversed-Phase HPLC

Pure Nostopeptin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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